Cesium chloride

• IUPAC Name: cesium;chloride
• InChI: InChI=1S/ClH.Cs/h1H;/q;+1/p-1
• InChI Key: AIYUHDOJVYHVIT-UHFFFAOYSA-M
• Canonical SMILES: [Cl-].[Cs+]
• Molecular Formula: CsCl, ClCs
• DSSTOX Substance ID: DTXSID3040435
• Molecular Weight: 168.36 g/mol
• Physical Description: Colorless crystals. [HSDB]
• Boiling Point: 1290 °C (sublimes)
• Solubility: Soluble in ethanol, Insoluble in acetone, Very sol in methanol, In water, 1.86 kg/liter @ 20 °C; 2.7 kg/liter @ 100 °C; 1.62 kg/liter @ 0 deg
• Density: 3.988
• Mechanism of Action: ... potassium channel blocker ... capable of producing early after-depolarizations (EADs) and polymorphic ventricular tachyarrhythmias resembling torsades de pointes., Cesium ions block potassium channels in biological membranes in a voltage dependent manner. For example, external cesium blocks inward current with little or no effect on outward current. Consequently, it produces a characteristic N-shaped current-voltage relationship. /Cesium ions/
• Color/Form: Colorless crystals
• CAS No.: 7647-17-8
• Melting Point: 646 °C

Description

Cesium chloride is an inorganic compound with the formula CsCl. This colorless salt is an important source of cesium ions in various niche applications. Its crystal structure forms a major structural type where each cesium ion is coordinated by eight chloride ions .

Mechanism of Action

Target of Action

Cesium chloride (CsCl) is an inorganic compound that serves as an important source of cesium ions in various applications . The primary targets of CsCl are the cells where it gets deposited in soft tissues . It binds preferably to anionic intracellular components of erythrocytes .

Mode of Action

The mode of action of CsCl is primarily through its impact on cellular pH equilibrium. It has been proposed that CsCl alkalizes and creates a high pH environment to interfere with the metabolism of cancer cells, thereby preventing their proliferation and encouraging cell death .

Biochemical Pathways

It’s known that cscl can affect the hog pathway, modulating the transcription of several genes, especially those involved in cell wall biosynthesis and organization . It’s also suggested that CsCl can affect the glycolysis pathway, reducing lactate levels and increasing the level of nicotinamide adenine dinucleotide .

Pharmacokinetics

Once CsCl enters the body, it is distributed throughout the system, with higher concentrations in the kidneys, skeletal muscle, liver, red blood cells, myocardium, placenta, and breast milk . Its biological half-life in humans is between 1 and 4 months . Absorption of CsCl from the stomach to blood is assumed to be negligible, the same as for potassium .

Result of Action

The result of CsCl action is largely dependent on the context. In the context of cancer therapy, CsCl’s alkalizing effect can interfere with the metabolism of cancer cells, preventing their proliferation and encouraging cell death . The therapeutic effect of cscl against cancer should be considered alongside its potential acute toxicities .

Action Environment

The action of CsCl can be influenced by environmental factors. For instance, CsCl is extremely mobile and can easily contaminate the environment due to its high solubility in water . This mobility can affect its action, efficacy, and stability. Furthermore, CsCl’s action can also be influenced by the presence of other ions in the environment .

Biochemical Analysis

Biochemical Properties

Cesium chloride has been promoted for its potential role in biochemical reactions . It is known to interact with various enzymes, proteins, and other biomolecules.

Cellular Effects

This compound can have various effects on cells and cellular processes . It can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is known to exert its effects at the molecular level, including potential binding interactions with biomolecules, possible enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

The effects of this compound can change over time in laboratory settings . Information on the compound’s stability, degradation, and long-term effects on cellular function observed in in vitro or in vivo studies is limited .

Dosage Effects in Animal Models

Studies have shown that the effects of this compound can vary with different dosages in animal models . High doses of this compound have been found to reduce tumor growth in certain types of cancer . High doses can also lead to acute toxicities .

Metabolic Pathways

This compound is involved in various metabolic pathways . It can interact with enzymes or cofactors, and can have effects on metabolic flux or metabolite levels .

Transport and Distribution

This compound can be transported and distributed within cells and tissues .

Preparation Methods

Synthetic Routes and Reaction Conditions: Cesium chloride can be synthesized by reacting cesium carbonate (Cs2CO3) with hydrochloric acid (HCl). The reaction is as follows:

$$\text{Cs}_2\text{CO}_3 + 2\text{HCl} \rightarrow 2\text{CsCl} + \text{H}_2\text{O} + \text{CO}_2$$Cs2​CO3​+2HCl→2CsCl+H2​O+CO2​

This reaction produces this compound, water, and carbon dioxide .

Industrial Production Methods: Industrial production of this compound often involves the extraction of cesium from pollucite, a cesium-bearing mineral. The extracted cesium is then converted to this compound through various chemical processes .

Chemical Reactions Analysis

Types of Reactions:

Oxidation and Reduction: Cesium chloride does not undergo oxidation or reduction reactions under normal conditions due to its ionic nature.

Substitution: this compound can participate in substitution reactions where the chloride ion is replaced by another anion.

Common Reagents and Conditions:

Hydrochloric Acid (HCl): Used in the synthesis of this compound from cesium carbonate.

Water (H2O): this compound is highly soluble in water, which is often used as a solvent in various reactions.

Major Products Formed:

Cesium Hydroxide (CsOH): Formed when this compound reacts with water.

Cesium Fluoride (CsF), Cesium Bromide (CsBr), Cesium Iodide (CsI): Formed through halide exchange reactions.

Scientific Research Applications

Cesium chloride has a wide range of applications in scientific research:

Chemistry: Used as a reagent in analytical chemistry to identify atoms by the color and morphology of the precipitate.

Biology: Utilized in isopycnic centrifugation for separating various types of DNA.

Medicine: Enriched in radioisotopes like cesium-137 or cesium-131, this compound is used in nuclear medicine for cancer treatment and myocardial infarction diagnosis.

Industry: Employed in the preparation of electrically conducting glasses and high-temperature solders.

Comparison with Similar Compounds

• Cesium Fluoride (CsF)
• Cesium Bromide (CsBr)
• Cesium Iodide (CsI)
• Cesium Astatide (CsAt)

Uniqueness: Cesium chloride is unique due to its high solubility in water and its ability to form a major structural type where each cesium ion is coordinated by eight chloride ions. This property makes it particularly useful in applications like isopycnic centrifugation and nuclear medicine .

Synthesis routes and methods

Procedure details

A two chamber process where in chamber 1 an aqueous solution of CsCl 0.2M (6 mL) and cucurbit[5]uril (500 mg) was prepared and natural gas passed through (20 mL/min) the solution for 1 to 5 minutes. The majority of methane in the natural gas was retained by the solution in chamber 1. In chamber 2 the exhaust of chamber 1 was passed through an aqueous solution of CsCl 0.2M (1.2 mL) and unsubstituted cucurbit[6]uril (100 mg). The solution of unsubstituted cucurbit[6]uril in chamber 2 was purged with nitrogen (at 20 mL/min) for 30 to 90 seconds to remove any residual methane and ethane (ethane 40 to 60% purity). The propane was then recovered from chamber 2 at 98 to 99% pure by either purging with nitrogen for 20 minutes or heating to 60 to 100° C.